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Compound of Interest

Compound Name: richterite

cat. No.: B1174157

An In-depth Technical Guide to the Optical Properties of Richterite in Thin Section

Introduction

Richterite, a member of the amphibole supergroup of minerals, is a sodium-calcium-
magnesium inosilicate with the generalized formula Na(NaCa)MgsSisO22(OH)2.[1][2] Its
identification in thin section relies on a systematic evaluation of its unique optical properties
under a petrographic microscope. This guide provides a comprehensive overview of these
properties, detailed experimental protocols for their determination, and logical workflows to aid
researchers, scientists, and professionals in drug development in its accurate identification.

Quantitative Optical Properties

The optical properties of richterite can vary slightly based on compositional substitutions, such
as the replacement of magnesium by iron (ferrorichterite) or the hydroxyl group by fluorine
(fluororichterite).[1] The following table summarizes the key quantitative optical data for
richterite.
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Optical Property Range of Values Source(s)
Crystal System Monoclinic [1103114]
Optical Class & Sign Biaxial Negative (-) [11[3]1[5][6]
Refractive Indices na = 1.605 - 1.646 [41[6]

nB = 1.618 - 1.653 [4][6]

ny = 1.627 - 1.660 [4][6]

Birefringence (& = ny - na) 0.014 - 0.025 (typically ~0.021)  [2][3][5][6]

] Second-order blue to green (in
Maximum Interference Color ] [2]
30um section)

Optic Axial Angle (2V) 48° - 76° (measured) [416171
Extinction Angle (Z A c) -54° to -20° (inclined) [2][4]
Dispersion Strong, r<v [2][41[5]

Qualitative Optical and Physical Properties in Thin
Section

In addition to quantitative measurements, several qualitative features are diagnostic for
richterite.

o Color and Pleochroism: In plane-polarized light (PPL), richterite is typically colorless to pale
yellow.[4] It exhibits strong pleochroism, with colors that can range from pale yellows to
orange and red.[1][2][4][5]

e Habit and Form: Crystals are commonly prismatic and may be flattened.[4][5] Acicular
(needle-like) or asbestiform habits are also observed.[1][4]

o Cleavage: As an amphibole, richterite displays perfect cleavage on the {110} plane, with the
two cleavage traces intersecting at approximately 56° and 124°.[2][4] This is a key diagnostic
feature.
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» Twinning: Simple or multiple twinning is common, occurring parallel to the {100} plane.[1][4]

[5]

» Relief: Richterite exhibits moderate to high positive relief against common mounting media
like Canada Balsam or epoxy (n = 1.54).[2]

Experimental Protocols for Optical Characterization

The determination of richterite's optical properties is performed using a standard petrographic
microscope.[8]

Observation in Plane-Polarized Light (PPL)

» Methodology:
o Engage the lower polarizer only.
o Observe the thin section and note the mineral's intrinsic color, habit, and cleavage.

o Rotate the microscope stage to observe any change in color, which indicates pleochroism.
The absorption formula is Y > Z = X.[2][4]

o Assess the mineral's relief by observing the distinctness of its boundaries.

Determination of Birefringence and Interference Colors

» Methodology:
o Engage both the lower polarizer and the upper analyzer (crossed polars).

o Rotate the stage until the mineral grain shows its brightest interference color. This is the
maximum interference color.

o Identify this color on a Michel-Lévy chart. Knowing the standard thin section thickness (30
pm), the birefringence can be determined. For richterite, colors are typically in the second
order.[2] Note that some varieties can display anomalous brown to blue interference colors
due to strong dispersion.[9]
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Measurement of Extinction Angle
o Methodology:

o Under crossed polars, identify a crystal that shows a well-defined cleavage trace or crystal
length.

o Rotate the stage to align the cleavage trace or length with the North-South crosshair.
Record the angle from the microscope's goniometer.

o Rotate the stage until the mineral goes extinct (appears black). Record the new angle.

o The difference between these two angles is the extinction angle. Richterite exhibits
inclined extinction.[2][4]

Determination of Optic Sign and 2V Angle
e Methodology:

o Under crossed polars, find a grain that remains nearly extinct upon full rotation of the
stage. This grain is oriented with an optic axis nearly perpendicular to the stage.

o Insert the Bertrand lens or remove an eyepiece to view the interference figure (conoscopic
view).

o A biaxial interference figure (an isogyre) will be visible. Rotate the stage to the 45° position
to observe the separation of the isogyres.

o The distance between the isogyres is proportional to the 2V angle. This can be estimated
or measured using a calibrated reticle.

o Insert a quartz wedge or gypsum plate to determine the optic sign. For a negative sign, the
isogyres will show blue in the NE and SW quadrants and yellow in the NW and SE
quadrants upon insertion of the accessory plate.

Visualized Workflows and Relationships
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The following diagrams illustrate the logical workflow for identifying richterite and the
relationship between its crystallographic and optical axes.
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Optical Orientation of Richterite (Monoclinic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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